Cas no 2198300-80-8 (2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine)

• Product Name: 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine
• CAS No: 2198300-80-8
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 5325302
• Update Time: 2025-06-09

2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(1-methyl-3-pyrrolidinyl)oxy]-5-(trifluoromethyl)-
• 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine

• Inchi： 1S/C11H13F3N2O/c1-16-5-4-9(7-16)17-10-3-2-8(6-15-10)11(12,13)14/h2-3,6,9H,4-5,7H2,1H3
• InChI Key： BZOBBNCPEOXAOP-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C)C2)=NC=C(C(F)(F)F)C=C1

Additional information on 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine

Introduction to 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine (CAS No. 2198300-80-8)

2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine, with the CAS number 2198300-80-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are six-membered heterocyclic aromatic compounds containing one nitrogen atom. The presence of a trifluoromethyl group and a substituted pyrrolidine ring imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The structure of 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine is characterized by a pyridine ring with a trifluoromethyl group at the 5-position and an oxy-substituted 1-methylpyrrolidine moiety at the 2-position. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The pyrrolidine ring, particularly when substituted with a methyl group, adds flexibility and potential for hydrogen bonding, enhancing the compound's interactions with biological targets.

Recent studies have highlighted the potential of 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of novel drugs for neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in neurodegeneration, such as monoamine oxidase (MAO). The ability to modulate MAO activity can have significant implications for treating conditions like Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective properties, 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine has been another focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Toxicity assessments are an essential part of drug development, and several studies have evaluated the safety profile of 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine. In vitro and in vivo tests have indicated that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, ongoing monitoring and comprehensive safety evaluations are necessary to ensure its long-term safety.

The synthetic route to produce 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine has been optimized to enhance yield and purity. Key steps in the synthesis include the formation of the pyrrolidine ring through a Michael addition reaction followed by substitution with a trifluoromethyl group. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the process.

In conclusion, 2-[(1-methylpyrrolidin-3-yl)oxy]-5-(trifluoromethyl)pyridine (CAS No. 2198300-80-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.